Cas no 1125-84-4 (7-chloropteridine)

• Product Name: 7-chloropteridine
• CAS No: 1125-84-4
• MF: C₆H₃ClN₄
• MW: 166.567818880081
• CID: 1200690
• PubChem ID: 23424052
• Update Time: 2025-04-20

7-chloropteridine Chemical and Physical Properties

Names and Identifiers

• 7-chloropteridine
• pteridine, 7-chloro-
• SCHEMBL2467156
• 1125-84-4
• DTXSID90633947

• Inchi： 1S/C6H3ClN4/c7-5-2-9-4-1-8-3-10-6(4)11-5/h1-3H
• InChI Key： AANUQVPVSJJCRI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=NC=NC2=N1

Computed Properties

• Exact Mass: 166.00479
• Monoisotopic Mass: 166.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56